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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159

Introduction

Decyl acetate (CHsCOO(CHz)9CHs) is a long-chain ester recognized for its characteristic fruity,
waxy, and slightly floral aroma. Beyond its extensive use in the fragrance and flavor industries,
decyl acetate serves as a versatile building block and intermediate in the synthesis of various
fine chemicals. Its applications range from being a key component in insect pheromone
formulations to its use as a protective group for hydroxyl moieties in complex organic
syntheses. This document provides detailed application notes and experimental protocols for
researchers, scientists, and professionals in drug development.

Key Applications

e Pheromone Synthesis: Decyl acetate is a component of the sex pheromone blend of several
insect species, including the turnip moth (Agrotis segetum) and the false codling moth
(Cryptophlebia leucotreta). It can be used as a standard for analytical purposes or as a
component in synthetic pheromone lures for pest management.

» Protecting Group Chemistry: The acetate group can be used to protect the hydroxyl group of
1-decanol (decyl alcohol) during multi-step syntheses. The resulting decyl acetate is stable
under various reaction conditions, and the acetate group can be readily removed to
regenerate the alcohol.

¢ Solvent and Reagent: In laboratory settings, n-decyl acetate is utilized as a reagent or a
high-boiling point solvent in organic synthesis, aiding in the development of new compounds
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and materials.[1]

Synthesis of Decyl Acetate

Decyl acetate can be synthesized through both chemical and enzymatic routes.
1. Chemical Synthesis

A common method for the chemical synthesis of decyl acetate is the nucleophilic substitution
reaction between an alkyl halide (e.g., 1-bromodecane) and an acetate salt (e.g., sodium
acetate). This reaction typically proceeds via an S(_N)2 mechanism and can be facilitated by a
phase transfer catalyst.

2. Enzymatic Synthesis

Enzymatic synthesis, particularly through transesterification, offers a greener and more
selective alternative to traditional chemical methods. The use of lipases, such as the
immobilized Candida antarctica lipase B (Novozym 435), allows for high conversion rates under
mild reaction conditions.[2] The reaction involves the transfer of an acetyl group from an acyl
donor, such as vinyl acetate, to 1-decanol. This method is highly regarded for its sustainability
and the production of high-purity esters.

Diagrams
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Chemical Synthesis of Decyl Acetate
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Enzymatic Synthesis of Decyl Acetate

Reactants & Catalyst

Vinyl Acetate Gmmobilized Lipase (Novozym 4359 Solvent (e.g., n-hexane)

Reaction
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Ping-Pong Bi-Bi Mechanism for Lipase-Catalyzed Transesterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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